Cas no 2088860-35-7 (ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate)

• Product Name: ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate
• CAS No: 2088860-35-7
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 5721152
• PubChem ID: 121205143
• Update Time: 2025-05-20

ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-naphthalen-1-yl-1,3-oxazole-2-carboxylate
• AKOS026713835
• 2088860-35-7
• ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate
• starbld0013071
• F1967-2752
• 2-Oxazolecarboxylic acid, 5-(1-naphthalenyl)-, ethyl ester

• Inchi： 1S/C16H13NO3/c1-2-19-16(18)15-17-10-14(20-15)13-9-5-7-11-6-3-4-8-12(11)13/h3-10H,2H2,1H3
• InChI Key： HPLIAFAQCJPABJ-UHFFFAOYSA-N
• SMILES： O1C(C2=C3C(C=CC=C3)=CC=C2)=CN=C1C(OCC)=O

Computed Properties

• Exact Mass: 267.08954328g/mol
• Monoisotopic Mass: 267.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 413.0±43.0 °C at 760 mmHg
• Flash Point: 203.6±28.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: -2.30±0.25(Predicted)

ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate

Professional Introduction to Ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate (CAS No. 2088860-35-7)

Ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate (CAS No. 2088860-35-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, combines a naphthalene moiety with an oxazole ring, making it a versatile intermediate in the synthesis of various biologically active molecules. The ethyl ester functionality further enhances its utility as a building block in medicinal chemistry.

The chemical structure of Ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate (CAS No. 2088860-35-7) consists of a benzene-like naphthalene ring fused with an oxygen-containing heterocycle, the oxazole. This configuration imparts distinct electronic and steric properties that are highly valuable in drug design. The presence of the ethyl ester group at the 2-position of the oxazole ring not only influences the compound's solubility but also provides a reactive site for further chemical modifications.

In recent years, Ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate (CAS No. 2088860-35-7) has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive candidate for designing molecules with potential applications in oncology, inflammation, and neurodegenerative diseases. The naphthalene moiety, known for its ability to interact with biological targets, and the oxazole ring, which can serve as a scaffold for drug discovery, together create a promising platform for medicinal chemists.

One of the most compelling aspects of Ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate (CAS No. 2088860-35-7) is its role in synthesizing small-molecule inhibitors targeting specific enzymes and receptors. For instance, researchers have utilized this compound to develop inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression and are often overexpressed in cancer cells. The structural flexibility offered by the naphthalene and oxazole components allows for fine-tuning of binding interactions, enhancing the potency and selectivity of these inhibitors.

The pharmaceutical industry has also shown interest in Ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate (CAS No. 2088860-35-7) for its potential in treating inflammatory disorders. Oxazole derivatives have been reported to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. By incorporating the naphthalene group, researchers aim to improve pharmacokinetic profiles and enhance target engagement, leading to more effective therapeutic outcomes.

Moreover, Ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate (CAS No. 2088860-35-7) has found applications in the development of neuroprotective agents. Oxazole-based compounds have demonstrated potential in mitigating neurodegenerative diseases such as Alzheimer's and Parkinson's by protecting against oxidative stress and inhibiting neurotoxic protein aggregation. The naphthalene moiety's ability to cross the blood-brain barrier further enhances its suitability for central nervous system drug discovery.

The synthesis of Ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate (CAS No. 2088860-35-7) involves multi-step organic reactions that highlight its synthetic utility. Typically, it is prepared through condensation reactions between naphthol derivatives and oxazoles, followed by esterification to introduce the ethyl group. These synthetic pathways are well-documented and can be adapted for large-scale production, ensuring a reliable supply for research and industrial applications.

In conclusion, Ethyl 5-(naphthalen-1-yl)oxazole-2-carboxylate (CAS No. 2088860-35-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.